Cas no 2680606-10-2 (2-{(benzyloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid
• CAS No: 2680606-10-2
• MF: C₁₃H₁₄N₄O₄
• MW: 290.274662494659
• CID: 5630940
• PubChem ID: 77277576
• Update Time: 2025-05-20

2-{(benzyloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680606-10-2
• 2-{[(benzyloxy)carbonyl]amino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid
• EN300-28288140
• 2-{(benzyloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid

• Inchi： 1S/C13H14N4O4/c18-12(19)11(8-17-7-6-14-16-17)15-13(20)21-9-10-4-2-1-3-5-10/h1-7,11H,8-9H2,(H,15,20)(H,18,19)
• InChI Key： DGYFUZPKJIDKLJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(=O)O)CN1C=CN=N1)=O

Computed Properties

• Exact Mass: 290.10150494g/mol
• Monoisotopic Mass: 290.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 106Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid

2-{(Benzyloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid (CAS No. 2680606-10-2)

The compound 2-{(benzyloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid (CAS No. 2680606-10-2) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a benzyloxy carbonyl group, an amino group, and a 1H-1,2,3-triazole moiety. The presence of these functional groups makes it a versatile building block in organic synthesis and drug discovery.

Recent studies have highlighted the importance of benzyloxy carbonyl (Cbz) groups in protecting amino functionalities during peptide synthesis. The Cbz group is widely used due to its stability under basic conditions and ease of removal under acidic or enzymatic cleavage. In the context of 2-{(benzyloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid, the Cbz group plays a critical role in stabilizing the amino group while enabling further functionalization of the molecule.

The 1H-1,2,3-triazole moiety in this compound adds another layer of complexity and functionality. Triazoles are known for their aromaticity and stability, making them valuable in click chemistry reactions. Recent advancements in click chemistry have expanded the use of triazoles in drug design, where they serve as bioisosteric replacements for other heterocycles or as scaffolds for constructing complex molecular architectures.

Research into propanoic acid derivatives has revealed their potential as precursors for bioactive molecules. The carboxylic acid group in this compound can undergo various transformations, such as esterification or amide formation, to generate derivatives with enhanced pharmacokinetic properties. For instance, recent studies have explored the use of propanoic acid derivatives as inhibitors of enzymes involved in metabolic disorders and inflammatory diseases.

The combination of these functional groups in 2-{(benzyloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid makes it a promising candidate for exploring new therapeutic targets. For example, its structure could be exploited to develop inhibitors for protein kinases or other enzyme classes implicated in cancer and neurodegenerative diseases.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that highlight the versatility of modern organic chemistry techniques. The synthesis typically begins with the formation of the benzyloxycarbonyl protected amino group followed by coupling reactions to introduce the triazole moiety and carboxylic acid functionality. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions.

In terms of applications beyond drug discovery, this compound could find uses in materials science. For instance, its triazole group could participate in metal coordination or serve as a linker in supramolecular assemblies. Additionally, its propanoic acid functionality could be utilized in polymer synthesis or as a precursor for bio-based materials.

Recent computational studies have provided insights into the electronic properties and reactivity of this compound. These studies suggest that the triazole moiety enhances the molecule's ability to engage in hydrogen bonding and π-interactions, which are critical for its potential biological activity.

In conclusion, 2-{(benzyloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid (CAS No. 2680606-10-2) represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure positions it at the forefront of contemporary research efforts aimed at developing innovative solutions in medicine and materials science.